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Compound of Interest

Compound Name: BC12-4

Cat. No.: B1667836 Get Quote

While information on "BC12-4" is unavailable, a general overview of the IL-2 signaling pathway

and its inhibition is provided below for context.

Interleukin-2 is a critical cytokine that plays a central role in the proliferation, differentiation, and

survival of T lymphocytes. Dysregulation of the IL-2 signaling pathway is implicated in various

autoimmune diseases and cancer.[1] The binding of IL-2 to its receptor (IL-2R) initiates a

cascade of intracellular signaling events, primarily through the JAK/STAT pathway.

A simplified representation of the canonical IL-2 signaling pathway is as follows:
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Caption: Simplified IL-2 Signaling Pathway.
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Inhibitors of the IL-2 pathway can act at various points in this cascade. For instance, some

therapeutic agents are monoclonal antibodies that block the IL-2 receptor, preventing the initial

binding of IL-2.[1] Others might be small molecule inhibitors that target the kinase activity of

JAK1 or JAK3, thereby preventing the phosphorylation and activation of STAT5. Inhibition of

STAT5 is a key therapeutic goal in certain leukemias where it is constitutively active.[2][3][4][5]

Upon receiving specific details about "BC12-4," a tailored and in-depth technical guide will be

generated, adhering to all specified requirements for data presentation, experimental protocols,

and visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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